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Compound of Interest

Compound Name: D(+)-Galactosamine hydrochloride

Cat. No.: B013579

For Researchers, Scientists, and Drug Development Professionals

Introduction

D(+)-Galactosamine hydrochloride (D-GalN HCI) is a crucial reagent in biomedical research,
particularly in the fields of hepatology and drug development. As an amino sugar derived from
galactose, it acts as a specific hepatotoxic agent. Its primary application is in the induction of
acute liver injury in animal models, often in conjunction with lipopolysaccharide (LPS), to mimic
conditions like fulminant hepatitis.[1][2][3] This model is invaluable for studying the mechanisms
of liver damage and for evaluating the efficacy of potential hepatoprotective drugs.[2] D-GalN
HCI exerts its toxic effect by depleting uridine triphosphate (UTP) pools within hepatocytes,
which leads to the inhibition of RNA and protein synthesis and ultimately results in cell death.[4]
Beyond toxicology, it is also utilized in glycobiology research for the synthesis of complex
carbohydrates like glycoproteins and glycolipids.[2][5]

Accurate and consistent preparation of D-GalN HCI stock and working solutions is paramount
for obtaining reproducible experimental results. This document provides detailed protocols for
solution preparation, along with essential data on solubility and stability.

Quantitative Data Summary
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The following tables summarize the key quantitative properties of D(+)-Galactosamine

hydrochloride.

Table 1: Physicochemical Properties

Property Value Reference
CAS Number 1772-03-8 [61[7]
Molecular Formula CeH13NOs - HCI [21[71[8]
Molecular Weight 215.63 g/mol [2][6]19]
White to off-white crystalline
Appearance , [11[2]
solid
Purity >98% [8]
Table 2: Solubility Data
Solvent Solubility Notes Reference
May require
Water 50 - 100 mg/mL ultrasonication for [41161[9]

complete dissolution.

Phosphate-Buffered
Saline (PBS), pH 7.2

~10 mg/mL - 100
mg/mL

A solubility of 100
mg/mL in PBS has

been reported.

(311418l

Dimethyl Sulfoxide

Warming and

~25 mg/mL ultrasonication may be  [3][8][9
(DMSO) g y [31[8][°]
needed.
Dimethylformamide
~25 mg/mL [3][8]
(DMF)
Ethanol ~5 mg/mL [31[8]

Table 3: Solution Stability and Storage
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. Storage o Recommendati
Solution Type Stability Reference
Temperature ons

Prepare fresh

Aqueous before each use.
Solutions (e.g.,in  2-8°C < 1 day Do not store for [8]
PBS) more than one

day.

Stock Solutions ] ]
Aliquot to avoid

in Organic
-20°C ~1 month repeated freeze- [4119]

Solvents (e.g.,

thaw cycles.
DMSO)

Stock Solutions ) )
Aliquot to avoid

-80°C ~6 months repeated freeze- [4119]

thaw cycles.

in Organic
Solvents (e.g.,
DMSO)

Store in a dry,
) sealed container.
Solid Form -20°C > 4 years ] [8][10][11]
The compound is

hygroscopic.

Experimental Protocols

Safety Precautions: D(+)-Galactosamine hydrochloride should be handled with care. It is
advisable to wear appropriate personal protective equipment (PPE), including gloves, a lab
coat, and safety glasses.[12]

Protocol 1: Preparation of a 100 mg/mL Aqueous Stock
Solution

This protocol is suitable for direct use or for dilution into aqueous buffers for cell culture or in
vivo studies.

Materials:
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D(+)-Galactosamine hydrochloride powder

Sterile, nuclease-free water or sterile Phosphate-Buffered Saline (PBS)

Sterile conical tubes (e.g., 15 mL or 50 mL)

Vortex mixer

Optional: Sonicator water bath

Procedure:

Weighing: Accurately weigh 1 gram of D(+)-Galactosamine hydrochloride powder and
transfer it to a 15 mL sterile conical tube.

e Dissolving: Add 10 mL of sterile water or PBS to the tube.
o Mixing: Cap the tube tightly and vortex thoroughly for 1-2 minutes.

» Sonication (if required): If the solid does not fully dissolve, place the tube in a sonicator water
bath until the solution becomes clear.[4][9]

« Sterilization: Sterilize the solution by passing it through a 0.22 pm syringe filter into a new
sterile tube.

o Usage: Use the solution immediately. Based on stability data, aqueous solutions should be
prepared fresh and not stored for more than a day.[8]

Protocol 2: Preparation of a 25 mg/mL DMSO Stock
Solution

This protocol is ideal for creating a concentrated stock that can be stored for longer periods
and diluted into aqueous media for final working concentrations.

Materials:

o D(+)-Galactosamine hydrochloride powder
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e Anhydrous, sterile-filtered DMSO

« Sterile conical tubes or amber vials
» \ortex mixer

Procedure:

» Weighing: Weigh 250 mg of D(+)-Galactosamine hydrochloride powder and place it into a
sterile tube.

e Solvent Addition: Add 10 mL of anhydrous DMSO to the tube.

e Dissolving: Vortex the mixture until the powder is completely dissolved. Gentle warming
(e.g., to 60°C) can aid dissolution if necessary.[9]

« Aliquoting and Storage: Dispense the stock solution into smaller, single-use aliquots in
sterile, light-protected vials. Store at -20°C for up to one month or at -80°C for up to six
months.[4][9]

Protocol 3: Preparation of a Working Solution for Cell
Culture (e.g., 5 mM)

This protocol describes the dilution of a stock solution to a final working concentration for in
vitro experiments.

Materials:

e D-GalN HCI stock solution (e.g., 100 mg/mL aqueous stock)
 Sterile cell culture medium

Calculation:

¢ Molecular Weight of D-GalN HCI = 215.63 g/mol

o To make a 1 M solution, you need 215.63 g/L or 215.63 mg/mL.

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b013579?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-42682/D-plus-Galactosamine-hydrochloride-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/d-plus-galactosamine-hydrochloride.html
https://file.medchemexpress.com/batch_PDF/HY-42682/D-plus-Galactosamine-hydrochloride-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013579?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

e A 100 mg/mL stock solution is equivalent to: (100 mg/mL) / (215.63 mg/mL) = 0.4637 M or
463.7 mM.

Procedure:

e Determine Required Volume: To prepare 10 mL of a 5 mM working solution:
o Use the formula: C1V1 = C2V2
o (463.7 mM)(V1) = (5 mM)(10 mL)
o V1= (50)/463.7 =0.108 mL or 108 pL

e Dilution: Aseptically add 108 pL of the 100 mg/mL D-GalN HCI stock solution to 9.892 mL of
sterile cell culture medium.

e Mixing: Gently mix the solution by pipetting up and down or by gentle inversion.

o Application: The working solution is now ready for application to cell cultures.

Diagrams and Workflows

Experimental Workflow for D-GalN/LPS-Induced Acute
Liver Injury Model

The following diagram outlines the typical workflow for inducing and analyzing acute liver
failure in an animal model using D-GalN HCI in combination with LPS.
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Caption: Workflow for inducing acute liver injury.

Mechanism of D-Galactosamine-Induced Hepatotoxicity

This diagram illustrates the simplified biochemical pathway leading to hepatocyte injury

following exposure to D-Galactosamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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